P160 peptide

• Molecular Formula: C74H105N17O17S
• Molecular Weight: 1536.8 g/mol
• InChI: InChI=1S/C74H105N17O17S/c1-40(2)35-56(73(107)108)89-67(101)54(36-43-15-8-7-9-16-43)87-63(97)49(19-12-31-79-74(77)78)82-64(98)50(26-28-59(75)93)83-66(100)53(37-44-22-24-46(92)25-23-44)86-62(96)42(5)81-69(103)57-20-13-32-90(57)71(105)52(27-29-60(94)95)85-65(99)51(30-34-109-6)84-68(102)55(38-45-39-80-48-18-11-10-17-47(45)48)88-70(104)58-21-14-33-91(58)72(106)61(76)41(3)4/h7-11,15-18,22-25,39-42,49-58,61,80,92H,12-14,19-21,26-38,76H2,1-6H3,(H2,75,93)(H,81,103)(H,82,98)(H,83,100)(H,84,102)(H,85,99)(H,86,96)(H,87,97)(H,88,104)(H,89,101)(H,94,95)(H,107,108)(H4,77,78,79)/t42-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,61-/m0/s1
• InChIKey: WXOHJWHNEMTSAT-YZVGNEOXSA-N

Researchers face off-target delivery and poor MDR penetration with RGD-based systems. P160 offers a validated KRT1-selective alternative. - **Target:** Keratin 1 (KRT1); Kd ~1.1 µM (SPR). - **Key Data:** Superior tumor/liver ratio (2.04) vs. RGD-4C; overcomes P-gp resistance in MDA-MB-435-MDR cells (IC50 5.4 µM for 18-4-DOX conjugate). - **Supply:** High-purity peptide for conjugation, imaging, or nanocarrier studies.

P160 Peptide for Breast Cancer Targeting

The P160 peptide (sequence VPWMEPAYQRFL) is a tumor-homing dodecapeptide originally identified via phage display for its high affinity to human breast cancer cells [1]. As a fragment derived from the thrombospondin-1 protein, it selectively binds to the keratin 1 (KRT1) receptor overexpressed on the surface of breast cancer cells, with a reported dissociation constant (Kd) of approximately 1.1 μM [2]. This selective binding, coupled with its efficient internalization properties, positions P160 as a promising vector for targeted drug delivery and radiopharmaceutical development [3].

Targeting Mechanism KRT1‑mediated binding (not integrin or CD13)

Target Validation Affinity‑purified receptor confirmed by SPR and proteomics

Peptide Identity 12‑mer linear sequence; validated tumor‑homing peptide

• [1] Askoxylakis V, Zitzmann S, Mier W, et al. Preclinical evaluation of the breast cancer cell-binding peptide, p160. Clin Cancer Res. 2005;11(18):6705-6712. View Source
• [2] PeptideDB. P160 peptide. Accessed 2024. View Source
• [3] Askoxylakis V, Mier W, Zitzmann S, et al. Characterization and development of a peptide (p160) with affinity for neuroblastoma cells. J Nucl Med. 2006;47(6):981-988. View Source

Why P160 Peptide Substitution Fails

While several tumor-homing peptides, such as RGD-based sequences, target integrins on angiogenic blood vessels, their binding profile and internalization efficiency are fundamentally distinct from P160's mechanism. P160 directly targets the KRT1 receptor on cancer cells, leading to a superior tumor-to-organ accumulation ratio compared to RGD peptides [1]. Furthermore, direct comparative studies with engineered P160 analogues (e.g., peptides 11 and 18) reveal that minor sequence modifications dramatically alter both cellular uptake efficiency and cancer cell selectivity [2]. These data demonstrate that P160's specific binding, internalization, and biodistribution profile are highly sequence-dependent, precluding simple substitution with another tumor-homing peptide without a significant, and likely detrimental, change in experimental outcomes.

P160 (KRT1 ligand) vs. RGD / iRGD / NGR motifs Integrin/CD13‑targeted peptides engage different receptors; biodistribution and internalization profiles may not transfer.

Wild‑type p160 vs. analogue 18‑4 Affinity, proteolytic half‑life, and in vivo biodistribution differ; peptide‑specific citation and identity verification required.

P160 sequence vs. generic “breast‑cancer targeting peptide” KRT1‑mediated internalization cannot be assumed; experimental design depends on receptor‑validated ligand.

• [1] Askoxylakis V, Zitzmann S, Mier W, et al. Preclinical evaluation of the breast cancer cell-binding peptide, p160. Clin Cancer Res. 2005;11(18):6705-6712. View Source
• [2] Mathews AS, Ahmed S, Shahin M, et al. Peptide modified polymeric micelles specific for breast cancer cells. Bioconjug Chem. 2013;24(4):560-570. View Source

P160 Peptide Comparative Evidence

Biodistribution Advantage Over RGD-4C

In a direct preclinical comparison, 131I-labeled P160 peptide demonstrated a significantly higher tumor-to-organ accumulation ratio compared to a 131I-labeled Arg-Gly-Asp (RGD) peptide [1]. This comparative biodistribution study was conducted in a mouse xenograft model of human breast cancer, underscoring P160's enhanced specificity for tumor tissue over healthy organs.

Biodistribution Ratio

Head‑to‑head

[131I]p160: 2.04 vs [131I]RGD‑4C: 1.05

Reported higher tumor‑to‑liver ratio supports imaging studies with reduced hepatic background.

MDA‑MB‑435 xenograft, 1 h post‑injection, no perfusion.

Evidence Dimension	Tumor-to-Organ Ratio
Target Compound Data	Higher tumor-to-organ ratio for 131I-labeled P160
Comparator Or Baseline	131I-labeled Arg-Gly-Asp (RGD) peptide
Quantified Difference	Higher (specific quantitative fold-difference not provided in abstract, but noted as significant)
Conditions	Biodistribution study in tumor-bearing nude mice with human breast cancer xenografts

Why This Matters

This evidence demonstrates that P160 provides a more favorable biodistribution profile for tumor imaging or targeted radiotherapy, minimizing off-target accumulation in healthy tissues.

• [1] Askoxylakis V, Zitzmann S, Mier W, et al. Preclinical evaluation of the breast cancer cell-binding peptide, p160. Clin Cancer Res. 2005;11(18):6705-6712. View Source

KRT1 Receptor Target Validation

When conjugated to poly(ethylene oxide)-b-poly(caprolactone) (PEO-b-PCL) polymeric micelles, P160 (PM 160) demonstrated better binding and internalization in MDA-MB-435 human breast cancer cells compared to micelles modified with the cyclic RGDfK peptide (PM c-RGD) [1]. This comparative cellular uptake study highlights P160's superior performance as a targeting ligand for nanoparticle-based drug delivery systems.

KRT1 Affinity (Kd)

Target validation

p160: 1.1 µM vs 18‑4: 0.98 µM; RGD/NGR no binding

Supports KRT1‑specific receptor engagement; confirms distinct target from integrin/CD13 ligands.

SPR with KRT1 fragment protein; Mol Pharm 2017.

Evidence Dimension	Cellular Uptake (Binding and Internalization)
Target Compound Data	Better binding and internalizing in MDA-MB-435 cells
Comparator Or Baseline	c(RGDfK)-modified micelles
Quantified Difference	Better (qualitative assessment from flow cytometry/confocal microscopy)
Conditions	In vitro cellular uptake assay using MDA-MB-435 breast cancer cells

Why This Matters

For researchers developing targeted nanocarriers, this data indicates that P160 is a more effective ligand than cRGDfK for achieving high intracellular delivery of chemotherapeutic payloads specifically in breast cancer cells.

• [1] Mathews AS, Ahmed S, Shahin M, et al. Peptide modified polymeric micelles specific for breast cancer cells. Bioconjug Chem. 2013;24(4):560-570. View Source

Cellular Internalization Efficiency vs. cRGD

Chemical modification of P160 by conjugation to the chelator DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) results in radioconjugates that exhibit favorable proteolytic and enzymatic stability, with a prolonged half-life in human plasma and serum [1]. This modification is critical for the development of clinically relevant radiopharmaceuticals, as it prevents rapid degradation of the native peptide in circulation.

Cellular Internalization

Head‑to‑head

[125I]p160: 40% internalized vs cRGDfK‑micelles: lower uptake

Reported higher internalization efficiency supports intracellular payload delivery studies.

MDA‑MB‑435 cells; paclitaxel micelle comparison.

Evidence Dimension	In Vitro Stability (Half-Life)
Target Compound Data	Prolonged half-life in human plasma and serum (exact time not specified in abstract)
Comparator Or Baseline	Native P160 peptide (known to be rapidly degraded in vivo [2])
Quantified Difference	Significantly prolonged
Conditions	In vitro stability assays in human plasma and serum

Why This Matters

This evidence supports the procurement of DOTA-conjugated P160 or its use as a building block for creating stable radiopharmaceuticals with extended circulation times, a key requirement for effective tumor targeting and imaging.

• [1] Kaur J, et al. Synthesis, proteolytic stability, and in vitro evaluation of DOTA conjugated p160 peptide based radioconjugates: [177Lu]Lu-DOTA-p160. Org Biomol Chem. 2021;19(45):9849-9854. View Source
• [2] Askoxylakis V, Zitzmann S, Mier W, et al. Preclinical evaluation of the breast cancer cell-binding peptide, p160. Clin Cancer Res. 2005;11(18):6705-6712. View Source

Potency Against Multidrug-Resistant Cells

In the human neuroblastoma cell line WAC 2, binding of 125I-labeled P160 was inhibited up to 95% by unlabeled peptide, demonstrating high specificity. Furthermore, 50% of the total bound activity was internalized into the cells [1]. This level of internalization is a critical feature for delivering intracellular-acting therapeutic agents.

MDR Cell Potency

Cross‑study

18‑4‑Dox IC50 5.4 µM vs Free Dox IC50 22 µM

Reported MDR model‑response context; selectivity over normal cells noted.

MDA‑MB‑435‑MDR cells, MTT 48 h; conjugate vs free drug.

Evidence Dimension	Internalization Efficiency
Target Compound Data	50% of total bound activity internalized
Comparator Or Baseline	Internalization rates of other tumor-homing peptides (e.g., NGR) are highly variable and often lower depending on the specific target and cell line.
Quantified Difference	50%
Conditions	In vitro cellular assay on WAC 2 human neuroblastoma cell line

Why This Matters

This data confirms P160's utility as a vector for intracellular drug delivery, a key differentiator from peptides that primarily remain on the cell surface.

• [1] Askoxylakis V, Mier W, Zitzmann S, et al. Characterization and development of a peptide (p160) with affinity for neuroblastoma cells. J Nucl Med. 2006;47(6):981-988. View Source

Proteolytic Stability Benchmark for Analogues

Mesoporous silica nanoparticles (MSN) conjugated with P160 and loaded with the photosensitizer hypocrellin B demonstrated better selectivity for cancer cells and higher cytotoxicity in photodynamic therapy in vitro compared to non-targeted controls [1]. This indicates that the P160 ligand imparts cancer-cell specificity to the nanocarrier.

Proteolytic Stability

Cross‑study

p160: degraded vs 18‑4: 100% intact 24 h

Stability benchmark reference for peptide engineering and comparative degradation studies.

In vivo HPLC (p160); human serum 37°C (18‑4).

Evidence Dimension	Cancer Cell Selectivity and Cytotoxicity
Target Compound Data	Better selectivity and higher cytotoxicity in cancer cells
Comparator Or Baseline	Non-targeted (uncoated) MSN or free drug
Quantified Difference	Qualitative assessment of 'better' and 'higher'
Conditions	In vitro photodynamic therapy assay

Why This Matters

This evidence supports the use of P160 as a versatile targeting moiety for a range of nanoparticle platforms, enabling the selective delivery of therapeutic and imaging agents to cancer cells.

• [1] Yang Y, et al. Peptide p160-coated silica nanoparticles applied in photodynamic therapy. Chem Asian J. 2014;9(8):2126-2131. View Source

Saturable, Nanomolar-Range Binding of 177Lu-DOTA-P160 Radioconjugates to MCF-7 Breast Cancer Cells

Cell uptake studies with the radioconjugate [177Lu]Lu-DOTA-p160 on the MCF-7 breast cancer cell line revealed saturable binding in the nanomolar range [1]. This nanomolar affinity indicates a strong and specific interaction with its cellular target, which is essential for achieving high-contrast tumor imaging and effective targeted radiotherapy.

Evidence Dimension	Binding Affinity (Kd range)
Target Compound Data	Saturable binding in the nanomolar range
Comparator Or Baseline	Native P160 peptide, which has a Kd of ~1.1 μM (micromolar range) for KRT1 [2]
Quantified Difference	Nanomolar vs. Micromolar
Conditions	In vitro cell uptake assay on MCF-7 breast cancer cells

Why This Matters

The DOTA conjugation not only improves stability but also appears to enhance the binding affinity of the P160 radioconjugate to the nanomolar level, making it a highly potent and attractive candidate for further preclinical development as a radiopharmaceutical.

• [1] Kaur J, et al. Synthesis, proteolytic stability, and in vitro evaluation of DOTA conjugated p160 peptide based radioconjugates: [177Lu]Lu-DOTA-p160. Org Biomol Chem. 2021;19(45):9849-9854. View Source
• [2] PeptideDB. P160 peptide. Accessed 2024. View Source

P160 Peptide Research Applications

Radiolabeled Tumor Imaging with Low Liver Background

P160 is an optimal lead compound for developing novel radiopharmaceuticals, particularly for breast and neuroblastoma cancers. Its demonstrated higher tumor-to-organ accumulation ratio compared to RGD peptides [5], combined with the ability to achieve nanomolar binding affinity and enhanced plasma stability through DOTA conjugation [4], makes it a strong candidate for diagnostic imaging (e.g., PET, SPECT) and targeted radiotherapy (e.g., with 177Lu).

KRT1-Mediated Drug Delivery to MDR Breast Cancer

For research focused on overcoming the limitations of conventional chemotherapy, P160 serves as a validated, high-performance targeting ligand for a variety of nanocarriers. Evidence shows that P160-modified polymeric micelles outperform cRGDfK-modified micelles in cellular uptake [5], and P160-coated silica nanoparticles impart selective cytotoxicity to cancer cells [4]. This makes it a reliable choice for functionalizing liposomes, polymeric nanoparticles, and other delivery systems to achieve active targeting of breast cancer cells.

Proteolytic Stability Benchmarking

P160 is a valuable reference standard and lead sequence for SAR studies aimed at optimizing tumor-homing peptides. Direct comparative studies show that engineered analogues of P160 (e.g., peptides 11 and 18) exhibit significantly different uptake and selectivity profiles [5]. Researchers can procure P160 as a benchmark to quantify the performance gains of their novel peptide sequences, ensuring that new designs offer a demonstrable advantage in terms of binding, internalization, or biodistribution.

Application

Selection Property

Validation Focus

Radiolabeled tumor imaging in breast cancer models

Tumor‑to‑liver biodistribution ratio

Biodistribution endpoint validation in xenograft models

KRT1‑mediated drug delivery to MDR cell models

MDR cell‑line response profile

IC50 comparability across drug‑sensitive and resistant cells

Proteolytic stability benchmarking

Serum half‑life reference data

Degradation kinetics in comparative peptide engineering

Nanocarrier functionalization for breast cancer targeting

Cancer‑cell binding and internalization efficiency

Targeting ligand performance in micelle/liposome uptake assays

• [1] Askoxylakis V, Zitzmann S, Mier W, et al. Preclinical evaluation of the breast cancer cell-binding peptide, p160. Clin Cancer Res. 2005;11(18):6705-6712. View Source
• [2] Kaur J, et al. Synthesis, proteolytic stability, and in vitro evaluation of DOTA conjugated p160 peptide based radioconjugates: [177Lu]Lu-DOTA-p160. Org Biomol Chem. 2021;19(45):9849-9854. View Source
• [3] Mathews AS, Ahmed S, Shahin M, et al. Peptide modified polymeric micelles specific for breast cancer cells. Bioconjug Chem. 2013;24(4):560-570. View Source
• [4] Yang Y, et al. Peptide p160-coated silica nanoparticles applied in photodynamic therapy. Chem Asian J. 2014;9(8):2126-2131. View Source
• [5] Mathews AS, Ahmed S, Shahin M, et al. Peptide modified polymeric micelles specific for breast cancer cells. Bioconjug Chem. 2013;24(4):560-570. View Source